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Compound of Interest

Compound Name: Iridium(IV) chloride hydrate

Cat. No.: B1602427 Get Quote

An In-Depth Technical Guide to Iridium(IV) Chloride Hydrate: Properties, Structure, and

Applications

Introduction
Iridium(IV) chloride hydrate (IrCl₄·xH₂O) is a key inorganic compound of iridium in its +4

oxidation state.[1] It presents as a black crystalline solid and is a crucial precursor for the

synthesis of various iridium-based catalysts and nanoparticles.[1] Its versatility and significance

are notable in fields such as materials science, electrochemistry, and organic synthesis, where

it is instrumental in developing advanced materials and facilitating complex chemical

transformations.[1] This guide provides a comprehensive overview of the chemical and physical

properties, structural features, and significant applications of Iridium(IV) chloride hydrate,

tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
The fundamental properties of Iridium(IV) chloride hydrate are summarized in the table

below, providing a consolidated reference for its key characteristics.
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Property Value

Molecular Formula IrCl₄·xH₂O

Molecular Weight 334.03 g/mol (anhydrous basis)

Appearance Black crystalline solid

Melting Point >350 °C

Solubility
Soluble in water, alcohol, and dilute hydrochloric

acid[2]

IUPAC Name tetrachloroiridium;hydrate[3][4]

CAS Numbers 10025-97-5, 207399-11-9

InChI Key KVDBPOWBLLYZRG-UHFFFAOYSA-J[3][4]

SMILES String O.Cl--INVALID-LINK--(Cl)Cl[3][4]

Molecular and Crystal Structure
Iridium(IV) chloride hydrate is characterized by an iridium center in the +4 oxidation state,

coordinated to chloride ions and water molecules.[1] While a definitive 3D crystal structure is

not readily available, the compound's structure is understood to consist of a coordination

complex where the iridium ion is surrounded by chloride ligands and water molecules of

hydration. The exact stoichiometry of water molecules (x) can vary.[1] The coordination

geometry around the iridium center is typically octahedral.

Experimental Protocols
Synthesis of Iridium Oxide (IrO₂) Nanoparticles from an
Iridium(IV) Precursor
This protocol details a common application of iridium(IV) precursors, such as hexachloroiridic

acid hydrate (functionally similar to Iridium(IV) chloride hydrate in solution), for the synthesis

of iridium oxide nanoparticles via a colloidal hydrolysis method.[5]

1. Hydrolysis:
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An iridium precursor, such as H₂IrCl₆, is hydrolyzed in a basic solution to form iridium

hydroxide (Ir(OH)ₓ) complexes.[5]

2. Purification:

The resulting colloidal suspension is washed to remove ionic impurities and by-products.[5]

This is typically achieved by centrifugation, decanting the supernatant, and resuspending the

pellet in deionized water.[5]

3. Calcination:

The purified iridium hydroxide is heated at high temperatures (400-500 °C) in an air

atmosphere for 2-4 hours.[5] This step induces dehydration and crystallization, forming

crystalline IrO₂ nanoparticles.[5]

Applications and Reaction Pathways
Iridium(IV) chloride hydrate is a versatile precursor for a wide range of applications, primarily

in catalysis.

Catalyst and Nanoparticle Synthesis
A primary application of Iridium(IV) chloride hydrate is as a starting material for the synthesis

of iridium-based catalysts and nanoparticles.[1] These materials exhibit high catalytic activity

and stability in various chemical transformations.[1]
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Synthesis of Iridium Oxide Nanoparticles.

Electrocatalysis: Oxygen Evolution Reaction (OER)
Iridium-based materials, particularly iridium oxide, are state-of-the-art catalysts for the oxygen

evolution reaction (OER) in acidic environments, a critical process in water electrolysis for
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hydrogen production.[1][6] Iridium(IV) chloride hydrate serves as a precursor to fabricate

these highly active electrocatalysts.[1]
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Role of Iridium in the Oxygen Evolution Reaction.

Fabrication of Electrodes for Redox Flow Batteries
Iridium(IV) chloride hydrate is utilized in the fabrication of iridium-decorated graphene

electrodes for applications such as vanadium redox flow batteries (VRFBs).[1] The iridium-
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based catalysts on the electrode surface enhance the electrochemical reactions, improving the

efficiency and stability of the energy storage system.[1]
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Workflow for Fabricating Ir-Decorated Electrodes.

Conclusion
Iridium(IV) chloride hydrate is a fundamentally important compound in iridium chemistry,

primarily serving as a versatile precursor for the synthesis of highly active catalysts and

advanced nanomaterials. Its utility in promoting critical reactions such as the oxygen evolution

reaction underscores its significance in the development of sustainable energy technologies.

While detailed structural elucidation remains an area for further investigation, its chemical

properties and reactivity are well-established, enabling its widespread use in research and

industrial applications. The continued exploration of Iridium(IV) chloride hydrate and its

derivatives is expected to lead to further advancements in catalysis, energy storage, and

materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Iridium(IV) Chloride Hydrate: Catalyst Precursor Powering Technological Frontiers |
SAFINA, a.s. [safina.eu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.safina.eu/iridiumiv-chloride-hydrate-catalyst-precursor-powering-technological-frontiers/
https://www.benchchem.com/product/b1602427?utm_src=pdf-body-img
https://www.benchchem.com/product/b1602427?utm_src=pdf-body
https://www.benchchem.com/product/b1602427?utm_src=pdf-body
https://www.benchchem.com/product/b1602427?utm_src=pdf-custom-synthesis
https://www.safina.eu/iridiumiv-chloride-hydrate-catalyst-precursor-powering-technological-frontiers/
https://www.safina.eu/iridiumiv-chloride-hydrate-catalyst-precursor-powering-technological-frontiers/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. chembk.com [chembk.com]

3. Iridium(IV) chloride hydrate | Cl4H2IrO | CID 16212119 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Iridium (IV) Chloride, Ir 57% | Iridium(IV) Chloride Hydrate | IrCl4 · XH2O - Ereztech
[ereztech.com]

5. benchchem.com [benchchem.com]

6. Recent developments of iridium-based catalysts for the oxygen evolution reaction in acidic
water electrolysis - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [Iridium(IV) chloride hydrate chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602427#iridium-iv-chloride-hydrate-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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